N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-phenylacetamide

• Molecular Formula: C22H18N2OS
• Molecular Weight: 358.5 g/mol
• IUPAC Name: N-[[4-(1,3-benzothiazol-2-yl)phenyl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C22H18N2OS/c25-21(14-16-6-2-1-3-7-16)23-15-17-10-12-18(13-11-17)22-24-19-8-4-5-9-20(19)26-22/h1-13H,14-15H2,(H,23,25)
• InChI Key: PONXUGJRISURFH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3

Description

N-[4-(1,3-benzothiazol-2-yl)benzyl]-2-phenylacetamide, commonly known as BTA-1, is a chemical compound that has been extensively studied in the field of neuroscience due to its potential therapeutic effects. BTA-1 belongs to a class of compounds known as benzothiazole derivatives, which have been shown to have a variety of pharmacological activities.

Mechanism of Action

BTA-1 has been shown to have a variety of mechanisms of action, including the inhibition of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. BTA-1 has also been shown to inhibit the aggregation of amyloid beta peptides, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
BTA-1 has been shown to have a variety of biochemical and physiological effects, including the ability to increase the levels of acetylcholine in the brain, which may improve cognitive function. BTA-1 has also been shown to have antioxidant effects, which may help to protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using BTA-1 in lab experiments is that it has been extensively studied and its mechanisms of action are well understood. However, one limitation is that BTA-1 has not been extensively studied in clinical trials, so its potential therapeutic effects in humans are not well understood.

Future Directions

There are several potential future directions for research on BTA-1. One area of research could be to study the effects of BTA-1 in animal models of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research could be to study the potential therapeutic effects of BTA-1 in humans, through clinical trials. Additionally, further studies could be conducted to better understand the mechanisms of action of BTA-1 and its potential interactions with other drugs.

Synthesis Methods

BTA-1 can be synthesized using a variety of methods, including the reaction of 2-phenylacetic acid with 2-aminobenzothiazole in the presence of a suitable coupling agent. Other methods include the reaction of 2-aminobenzothiazole with benzyl bromide followed by acetylation of the resulting product.

Scientific Research Applications

BTA-1 has been studied extensively for its potential therapeutic effects in a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that BTA-1 has neuroprotective effects, which may be due to its ability to inhibit the aggregation of amyloid beta peptides, which are a hallmark of Alzheimer's disease.